Cas no 1115331-05-9 (trans-4-(difluoromethyl)cyclohexane-1-carboxylic acid)

trans-4-(difluoromethyl)cyclohexane-1-carboxylic acid structure
1115331-05-9 structure
Product Name:trans-4-(difluoromethyl)cyclohexane-1-carboxylic acid
CAS No:1115331-05-9
MF:C8H12F2O2
MW:178.176489830017
CID:5040728
PubChem ID:59569079
Update Time:2026-02-28

trans-4-(difluoromethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(difluoromethyl)cyclohexane-1-carboxylic acid
    • Cyclohexanecarboxylic acid, 4-(difluoromethyl)-
    • (1r,4r)-4-(Difluoromethyl)cyclohexanecarboxylic acid
    • trans-4-(difluoromethyl)cyclohexane-1-carboxylic acid
    • 4-(difluoromethyl)cyclohexane-1-carboxylicacid
    • AKOS040804839
    • (1r,4r)-4-(difluoromethyl)cyclohexane-1-carboxylic acid
    • AT29646
    • A1-25915
    • YYQCHCJHDZCDSW-IZLXSQMJSA-N
    • AKOS024126970
    • SCHEMBL13044805
    • SCHEMBL13947022
    • PS-20266
    • AT12695
    • EN300-133527
    • F2147-2824
    • 1115331-05-9
    • 4-(Difluoromethyl)cyclohexanecarboxylic acid
    • Rel-(1s,4s)-4-(difluoromethyl)cyclohexane-1-carboxylic acid
    • 1378852-94-8
    • AKOS026716040
    • CS-0378197
    • trans-4-(Difluoromethyl)cyclohexanecarboxylic acid
    • DB-094546
    • YYQCHCJHDZCDSW-PONJMXLGSA-N
    • (1s,4s)-4-(difluoromethyl)cyclohexane-1-carboxylic acid
    • SCHEMBL5324182
    • 2379770-11-1
    • Inchi: 1S/C8H12F2O2/c9-7(10)5-1-3-6(4-2-5)8(11)12/h5-7H,1-4H2,(H,11,12)
    • InChI Key: YYQCHCJHDZCDSW-UHFFFAOYSA-N
    • SMILES: FC(C1CCC(C(=O)O)CC1)F

Computed Properties

  • Exact Mass: 178.08053595g/mol
  • Monoisotopic Mass: 178.08053595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.3

trans-4-(difluoromethyl)cyclohexane-1-carboxylic acid Pricemore >>

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